Cas no 74103-06-3 (rac Ketorolac)
Technical Introduction: rac-Ketorolac
rac-Ketorolac is a nonsteroidal anti-inflammatory drug (NSAID) belonging to the pyrrolizine carboxylic acid class. It is the racemic mixture of the S- and R-enantiomers, with the S-form exhibiting primary pharmacological activity as a potent cyclooxygenase (COX) inhibitor. rac-Ketorolac is widely utilized for its analgesic and anti-inflammatory properties, particularly in post-operative and acute pain management. Its key advantages include rapid onset of action, high efficacy comparable to opioids in certain cases, and suitability for short-term use due to reduced risk of dependence. The compound is available in multiple formulations, including oral, injectable, and topical, enhancing its versatility in clinical applications.

rac Ketorolac structure
Product name:rac Ketorolac
rac Ketorolac Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
- Ketoralac
- Ketorolac
- RS37619
- Acular
- Dolac
- Fluoxetin
- KETOROLAC-D5
- Lixidol
- Tm-asyn
- Toratex
- Ketorolac trometamol for peak identification
- Ketorolaco
- Ketorolacum
- Ketorolacum [Latin]
- Ketorolaco [Spanish]
- (+-)-Ketorolac
- Ketorolac [INN:BAN]
- RS 37619
- (+-)-5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
- Toradol (TN)
- OZWKMVRBQXNZKK-UHFFFAOYSA-N
- 1H-Pyrrolizine-1-carboxylic acid, 5-benzoyl-2,3-dihydro-
- Macril
- 5-(phenylcarbonyl)-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
- 1H-Pyrrolizine-1-carboxylic acid, 2,3-dihydro
- rac Ketorolac
-
- MDL: MFCD00864281
- Inchi: 1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)
- InChI Key: OZWKMVRBQXNZKK-UHFFFAOYSA-N
- SMILES: O([H])C(C1([H])C2=C([H])C([H])=C(C(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)N2C([H])([H])C1([H])[H])=O
Computed Properties
- Exact Mass: 255.089543g/mol
- Surface Charge: 0
- XLogP3: 1.9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 255.089543g/mol
- Monoisotopic Mass: 255.089543g/mol
- Topological Polar Surface Area: 59.3Ų
- Heavy Atom Count: 19
- Complexity: 376
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: 4
Experimental Properties
- Color/Form: Crystallized from ethyl acetate diethyl ether.
- Melting Point: 160-161 ºC
- Boiling Point: 223.7°C at 760 mmHg
- PSA: 59.30000
- LogP: 2.29100
- pka: 3.49 ±0.02(at 25℃)
rac Ketorolac Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:3249
- Packing Group:II
- Hazard Level:6.1(a)
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
- PackingGroup:II
- Toxicity:LD50 orally in mice: ~200 mg/kg (Rooks)
- Packing Group:II
- Safety Term:6.1(a)
- HazardClass:6.1(a)
rac Ketorolac Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-170843-0.1g |
5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
74103-06-3 | 95.0% | 0.1g |
$25.0 | 2025-03-21 | |
Key Organics Ltd | KS-5175-10MG |
Ketorolac |
74103-06-3 | >97% | 10mg |
£51.00 | 2025-02-08 | |
Ambeed | A147716-5g |
5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
74103-06-3 | 98% | 5g |
$172.0 | 2025-02-22 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14600-50mg |
Ketorolac |
74103-06-3 | 98% | 50mg |
¥567.00 | 2023-09-09 | |
abcr | AB443319-10 g |
5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid, 98%; . |
74103-06-3 | 98% | 10g |
€462.60 | 2023-07-18 | |
Ambeed | A147716-1mg |
5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
74103-06-3 | 98% | 1mg |
$7.0 | 2025-02-22 | |
Ambeed | A147716-10g |
5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
74103-06-3 | 98% | 10g |
$299.0 | 2025-02-22 | |
Enamine | EN300-170843-10.0g |
5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
74103-06-3 | 95.0% | 10.0g |
$365.0 | 2025-03-21 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T21412-5 mg |
Ketorolac |
74103-06-3 | 99.40% | 5mg |
¥287.00 | 2022-04-26 | |
TRC | K235615-1g |
rac Ketorolac |
74103-06-3 | 1g |
$ 98.00 | 2023-09-07 |
rac Ketorolac Related Literature
-
Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
-
2. Back matter
-
Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
-
Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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- 66635-93-6((R)-Ketorolac)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:74103-06-3)rac Ketorolac

Purity:99%/99%
Quantity:10g/25g
Price ($):256.0/502.0